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Compound of Interest

Compound Name: 3-Chloro-4-methoxybenzonitrile

Cat. No.: B022515

An In-depth Technical Guide to the Safety and Handling of 3-Chloro-4-methoxybenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety protocols and handling
procedures for 3-Chloro-4-methoxybenzonitrile (CAS No: 102151-33-7). Adherence to these
guidelines is critical to ensure a safe laboratory environment and minimize risks associated with
the handling of this chemical compound.

Section 1: Chemical and Physical Properties

3-Chloro-4-methoxybenzonitrile is a colorless or light yellow solid organic compound.[1] It is
almost insoluble in water but soluble in organic solvents such as alcohols, ethers, and ketones.

[1]

Table 1: Physical and Chemical Properties of 3-Chloro-4-methoxybenzonitrile
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Property Value Source

Chemical Formula CsHeCINO [1112][3]

Molecular Weight 167.59 g/mol [2][3][4]
Colorless or light yellow

Appearance ) ) [1][5]
solid/crystalline powder

Melting Point 46 - 53 °C; 107-111 °C (lit.) [1][4]

Boiling Point 305 °C; 285.4 °C at 760 mmHg  [1]

Density 1.248 g/cm3

Flash Point 126.4 °C

- Insoluble in water; Soluble in
Solubility [1]

common organic solvents

Section 2: Hazard Identification and Classification

This compound is classified as hazardous. It is harmful if swallowed, causes skin and eye

irritation, and may cause respiratory irritation.[4][6][7][8] The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following classifications.

Table 2: GHS Hazard Classification for 3-Chloro-4-methoxybenzonitrile
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Hazard Hazard GHS .
Hazard Class . Signal Word
Category Statement Pictogram
o . GHSO07
Acute Toxicity, H302: Harmful if ] )
Category 4 (Exclamation Warning
Oral swallowed
Mark)
GHSO07
) o H315: Causes ] )
Skin Irritation Category 2 o (Exclamation Warning
skin irritation
Mark)
H319: Causes GHSO07
Eye Irritation Category 2 / 2A serious eye (Exclamation Warning
irritation Mark)
Sk H317: May GHSO07
in
o Category 1 cause an allergic  (Exclamation Warning
Sensitization _ _
skin reaction Mark)
Specific target H335: May GHSO07
organ toxicity — Category 3 cause respiratory  (Exclamation Warning

single exposure

irritation

Mark)

Sources:[4][6][7]

Section 3: Safe Handling and Storage Protocols

Proper handling and storage are essential to prevent exposure and ensure chemical stability.

Handling Protocols

» Engineering Controls: Always handle this chemical in a well-ventilated area.[7] A chemical

fume hood is required for any procedures that may generate dust or vapors.[9] A safety

shower and eye wash station must be readily available.[6]

o Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[10][11][12] Wash hands and

face thoroughly after handling the substance.[6][7] Apply preventive skin protection.[7]
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e Procedural Controls: Avoid contact with skin, eyes, and clothing.[6] Do not breathe dust or
fumes.[6][7] Avoid prolonged or repeated exposure.[6] Use the minimum quantity necessary
for the procedure.[9]
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Workflow for Safe Handling
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Caption: General workflow for safely handling 3-Chloro-4-methoxybenzonitrile.
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Storage Protocols

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[7]
» Keep the container away from heat, fire, and oxidizing agents.[1]

o Store separately from incompatible materials such as oxidizing agents, acids, and bases to
avoid chemical reactions.

Section 4: Emergency Procedures and First Aid

In case of accidental exposure, immediate action is critical. Show the Safety Data Sheet to
attending medical personnel.[7]

Experimental Protocol for First Aid

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
eyelids apart.[6] Remove contact lenses if present and easy to do.[6][7] Seek immediate
medical attention from an ophthalmologist.[6][7]

» Skin Contact: Take off all contaminated clothing immediately.[7] Wash the affected area with
plenty of soap and water for at least 15 minutes.[6] If skin irritation occurs or you feel unwell,
seek medical advice.[7]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing.[6][7] If
breathing is difficult or has stopped, provide artificial respiration.[6] Call a physician or poison
center if the person feels unwell.[6][7]

 Ingestion: Rinse the mouth with water.[6][11] Immediately make the victim drink water (two
glasses at most).[7] Do not induce vomiting. Call a physician or poison center immediately.
[11]
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Caption: Decision-making workflow for first aid response following exposure.
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Section 5: Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent direct contact with the chemical.

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[6]
A face shield may also be necessary.[4]

o Skin Protection: Wear compatible, chemical-resistant gloves.[6] Always inspect gloves before
use.[12] Wear protective clothing to prevent skin exposure.[6] A lab coat is required.

» Respiratory Protection: If engineering controls are insufficient or for spill cleanup, use a
NIOSH/MSHA or European Standard EN 149 approved respirator, such as a type N95 dust
mask for solids.[4][6]
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Caption: Hierarchy of controls for chemical safety, with PPE as the final line of defense.
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Section 6: Spill and Waste Disposal
Spill Cleanup Protocol

» Evacuate the area and ensure adequate ventilation.[7]
o Wear full PPE, including respiratory protection.[6]
e Avoid generating dust.[7]

o For dry spills, carefully sweep or scoop up the material and place it into a suitable, closed,
and labeled container for disposal.[7]

o Clean the spill area thoroughly with a suitable solvent, followed by soap and water.[7]

e Do not let the product enter drains.[7]

Waste Disposal

» Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.[1][6]

e One recommended method is to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.[6]

o Contaminated packaging should be treated as the chemical itself.

Section 7: Toxicological Information

The toxicological properties of 3-Chloro-4-methoxybenzonitrile have not been thoroughly
investigated.[6] However, based on its classification, it is considered acutely toxic if swallowed.
[4] For cyanogen compounds and nitriles in general, there is a risk of releasing hydrocyanic
acid, which can block cellular respiration. Utmost caution is advised.

o Target Organs: Respiratory system.[4]

o Symptoms of Exposure: May cause irritation to the eyes, skin, and respiratory system.[1]
Ingestion can be harmful. For related compounds, severe exposure can lead to symptoms
like vertigo, headache, confusion, respiratory paralysis, and unconsciousness.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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